beta-Galactosylumbelliferone theophylline
Overview
Description
Beta-Galactosylumbelliferone theophylline, also known as this compound, is a useful research compound. Its molecular formula is C26H29N5O11 and its molecular weight is 587.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
79181-90-1 |
|---|---|
Molecular Formula |
C26H29N5O11 |
Molecular Weight |
587.5 g/mol |
IUPAC Name |
N-[3-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)propyl]-2-oxo-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromene-3-carboxamide |
InChI |
InChI=1S/C26H29N5O11/c1-30-21-17(23(37)31(2)26(30)39)28-16(29-21)4-3-7-27-22(36)13-8-11-5-6-12(9-14(11)41-24(13)38)40-25-20(35)19(34)18(33)15(10-32)42-25/h5-6,8-9,15,18-20,25,32-35H,3-4,7,10H2,1-2H3,(H,27,36)(H,28,29)/t15-,18+,19+,20-,25-/m1/s1 |
InChI Key |
PSHIXQHKZSNFIT-XHOFLWIVSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCCNC(=O)C3=CC4=C(C=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)OC3=O |
Isomeric SMILES |
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCCNC(=O)C3=CC4=C(C=C(C=C4)O[C@H]5[C@@H]([C@H]([C@H]([C@H](O5)CO)O)O)O)OC3=O |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCCNC(=O)C3=CC4=C(C=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)OC3=O |
Key on ui other cas no. |
79181-90-1 |
Synonyms |
8-(3-(7-beta-galactosylcoumarin-3-carboxyamido)propyl)theophylline beta-galactosylumbelliferone theophylline GU-theophylline |
Origin of Product |
United States |
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